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Compound of Interest

Compound Name: 9-(nitromethyl)-9H-fluorene

Cat. No.: B15301531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 9-
(nitromethyl)-9H-fluorene. The following procedural guidance is based on the known hazards

of the fluorene chemical family and primary nitroalkanes. Due to the absence of a specific

Safety Data Sheet (SDS) for 9-(nitromethyl)-9H-fluorene, a conservative approach to

handling is strongly advised.

Hazard Assessment and Chemical Properties
9-(Nitromethyl)-9H-fluorene is a derivative of fluorene and a primary nitroalkane. While

specific toxicological data is unavailable, the primary hazards are associated with the

nitromethyl group. Primary nitroalkanes are known to be thermally sensitive and can be

explosive.[1][2][3] They can also be toxic, with some short-chain nitroalkanes showing

carcinogenic properties and the ability to cause respiratory irritation.[4][5] The fluorene moiety

is a polycyclic aromatic hydrocarbon, and while not acutely toxic, it should be handled with care

to avoid inhalation and skin contact.
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Property Value Source

Molecular Formula C₁₄H₁₁NO₂ Inferred

Molecular Weight 225.24 g/mol Inferred

Appearance Likely a solid
Inferred from related

compounds

Reactivity

Reacts with inorganic bases to

form explosive salts. Can react

violently with reducing agents

at elevated temperatures and

pressures.[6]

General Nitroalkane Reactivity

Thermal Stability

Potentially unstable at

elevated temperatures.

Thermal decomposition can be

sensitized by free radicals.[7]

General Nitroalkane Properties

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is mandatory when handling 9-(nitromethyl)-9H-fluorene
to protect against potential splashes, inhalation, and skin contact.[8]
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Protection Type Recommended Equipment

Eye and Face Protection

Chemical safety goggles are required. A face

shield should be worn over safety goggles,

especially when handling larger quantities or

during reactions.[8]

Skin and Body Protection

A flame-retardant lab coat is essential. For

procedures with a higher risk of splashing, a

chemically resistant apron or coveralls should

be worn.[8]

Hand Protection

Nitrile gloves are recommended for incidental

contact. For prolonged contact or immersion,

heavier-duty chemical-resistant gloves should

be used. Always inspect gloves for tears before

use and practice proper glove removal to avoid

skin contamination.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If there is a risk of

generating dust or aerosols, a respirator with an

appropriate cartridge for organic vapors and

particulates should be used.[8]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Weighing:

Conduct all handling of solid 9-(nitromethyl)-9H-fluorene within a chemical fume hood to

minimize inhalation exposure.

Use anti-static tools and equipment to prevent ignition of dust.

When weighing, use a draft shield to prevent dissemination of the powder.

2. Dissolution and Reaction Setup:
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When dissolving the compound, add the solid slowly to the solvent to control any potential

exothermic reactions.

Ensure all glassware is free of cracks or defects.[9]

Set up reactions in a well-ventilated fume hood, away from heat sources and direct sunlight.

Use a secondary container to catch any potential spills.

3. Reaction Quenching:

Quenching of reactions involving nitroalkanes should be performed with extreme caution, as

they can be highly exothermic.[10]

The quenching agent should be added slowly and in a controlled manner, preferably at a low

temperature (e.g., in an ice bath).[10]

Be aware of potential gas evolution during quenching.[10]

Disposal Plan: Waste Management and Decontamination
Proper disposal of 9-(nitromethyl)-9H-fluorene and associated waste is critical to ensure

environmental safety and regulatory compliance.

1. Waste Segregation and Collection:

All solid waste contaminated with 9-(nitromethyl)-9H-fluorene (e.g., gloves, weighing

paper, paper towels) should be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid waste containing this compound should be collected in a separate, sealed, and

properly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Nitroalkane waste should not be mixed with strong acids or bases, as this can lead to the

formation of unstable and potentially explosive salts.[6]

2. Container Labeling:
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All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"9-(nitromethyl)-9H-fluorene".

The approximate concentration and other components of the waste mixture should also be

indicated on the label.

3. Disposal Procedure:

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office.

Do not dispose of any 9-(nitromethyl)-9H-fluorene waste down the drain.

4. Decontamination:

All glassware and equipment should be decontaminated after use. A thorough rinse with an

appropriate organic solvent (e.g., acetone, ethanol) followed by washing with soap and water

is recommended.

The solvent rinsate should be collected as hazardous waste.

Workflow for Handling 9-(nitromethyl)-9H-fluorene
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Caption: Workflow for the safe handling and disposal of 9-(nitromethyl)-9H-fluorene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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